molecular formula C9H10ClNO2 B103403 2-chloro-N-(3-methoxyphenyl)acetamide CAS No. 17641-08-6

2-chloro-N-(3-methoxyphenyl)acetamide

Cat. No.: B103403
CAS No.: 17641-08-6
M. Wt: 199.63 g/mol
InChI Key: JJNAIBJFYFWTIA-UHFFFAOYSA-N
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Description

2-Chloro-N-(3-methoxyphenyl)acetamide, also known as 2C-MPA, is an organic compound belonging to the class of amides. It is a colorless solid that is soluble in water, ethanol and ether. 2C-MPA is a synthetic compound that has been used in various scientific studies and experiments, due to its unique properties.

Scientific Research Applications

Metabolism and Toxicology

Research has shown that compounds structurally related to 2-chloro-N-(3-methoxyphenyl)acetamide, such as chloroacetamide herbicides, undergo complex metabolic pathways in human and rat liver microsomes. These pathways involve the conversion to intermediates like 2-chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) and 2-chloro-N-(2-methyl-6-ethylphenyl)acetamide (CMEPA), leading to bioactivation and potential carcinogenic effects (Coleman et al., 2000). Furthermore, the cytochrome P450 isoforms, specifically CYP3A4 and CYP2B6, are implicated in the metabolism of these compounds (Coleman et al., 1999).

Environmental Impact and Herbicide Efficacy

Studies on chloroacetamide herbicides, which share a similar chemical structure with this compound, have explored their behavior in environmental contexts. For instance, the adsorption, mobility, and herbicidal efficacy of these compounds are influenced by soil properties, affecting their environmental impact and usage in agriculture (Peter & Weber, 1985). Additionally, the metabolism of similar compounds by fungi, like Cunninghamella elegans, indicates a potential for biodegradation and environmental fate studies (Pothuluri et al., 1997).

Synthesis and Pharmaceutical Applications

In pharmaceutical research, derivatives of N-(3-amino-4-methoxyphenyl)acetamide, a compound structurally related to this compound, have been synthesized and studied for their potential as antimicrobial agents and protein tyrosine phosphatase 1B inhibitors, suggesting potential therapeutic applications (Debnath & Ganguly, 2015); (Saxena et al., 2009).

Safety and Hazards

The compound has been classified under GHS07 for safety . The signal word for the compound is 'Warning’ . The hazard statements include H302 . The precautionary statements include P264-P270-P301+P312-P330-P501 .

Properties

IUPAC Name

2-chloro-N-(3-methoxyphenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10ClNO2/c1-13-8-4-2-3-7(5-8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JJNAIBJFYFWTIA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)NC(=O)CCl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30170129
Record name Acetamide, 2-chloro-N-(3-methoxyphenyl)- (9CI)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30170129
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

199.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

17641-08-6
Record name 2-Chloro-N-(3-methoxyphenyl)acetamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=17641-08-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name m-Acetanisidide, 2-chloro-
Source ChemIDplus
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Acetamide, 2-chloro-N-(3-methoxyphenyl)- (9CI)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30170129
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-CHLORO-META-ACETANISIDIDE
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

2 ml of pyridine is added to 30 ml of a solution of 3-methoxyaniline (4.92 g, 40 mmol) in dichloromethane and the mixture is stirred for 5 minutes, while maintaining the temperature inside vessel at lower than 0° C., and thereto 20 ml of a solution of chloroacetyl chloride (6.78 g, 60 mmol) in dichloromethane is drop-added slowly. A reaction is carried out at room temperature for 12 hours after completion of drop-addition, and then terminated. The reaction solution is washed with 5% of HCl (30 ml×3), 5% of NaOH (30 ml×3), water (30 ml×3), and saturated saline (30 ml) successively, dried over anhydrous magnesium sulfate and filtered. The filtrate is evaporated to remove the solvent to obtain 6.43 g of 2-chloro-N-(3-methoxyphenyl)acetamide, with a yield of 80.7%.
Quantity
2 mL
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
4.92 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
6.78 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Customer
Q & A

Q1: What are the key structural characteristics of m-acetamide and how is this information supported by experimental data?

A1: m-acetamide is an organic compound characterized by the following structural features: a chloro-substituted acetyl group linked to the nitrogen atom of a 3-methoxyphenyl amine moiety. [, ] This structure has been confirmed through spectroscopic analyses. FTIR spectroscopy revealed characteristic absorption bands corresponding to specific functional groups within the molecule. [, ] Further structural insights were obtained through 1H and 13C NMR spectroscopy, providing detailed information about the hydrogen and carbon atoms' environments within the m-acetamide molecule. [, ] These spectroscopic data collectively provide strong evidence supporting the proposed structure of m-acetamide.

Q2: What computational studies have been performed on m-acetamide, and what insights have they provided?

A2: Computational chemistry techniques have been employed to investigate various aspects of m-acetamide. Density Functional Theory (DFT) calculations were utilized to predict its electronic structure, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, which are crucial for understanding its reactivity and potential interactions. [] Molecular docking simulations were performed with m-acetamide and the human topoisomerase α2 (TOP2A) protein. [] These simulations suggested a favorable binding affinity of m-acetamide towards TOP2A, indicating its potential as a topoisomerase inhibitor. [] Furthermore, ADME (Absorption, Distribution, Metabolism, and Excretion) predictions have been conducted to assess its drug-likeness properties and potential behavior within a biological system. [, ] These computational studies offer valuable insights into the potential applications and behavior of m-acetamide, guiding further experimental investigations.

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